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Compound of Interest

Compound Name: Oxalacetic acid

Cat. No.: B7770685

Technical Support Center: Oxaloacetic Acid
Solubility

This technical support center provides researchers, scientists, and drug development
professionals with guidance on improving the solubility of oxaloacetic acid for experimental
use.

Frequently Asked Questions (FAQSs)

Q1: What is the typical solubility of oxaloacetic acid?

Oxaloacetic acid is a white crystalline solid.[1] It is highly soluble in water, with a reported
solubility of 100 mg/mL, which may require heating.[2] It is also soluble in organic solvents like
ethanol, DMSO, and dimethylformamide, with a solubility of approximately 15 mg/mL.[3]

Q2: Why is my oxaloacetic acid solution unstable?

Oxaloacetic acid is inherently unstable in solution and can undergo spontaneous
decarboxylation to form pyruvate, especially in agueous solutions at physiological pH and
temperature.[2][4] This instability can impact the reliability of experiments. The pH of an
unbuffered solution of oxaloacetic acid is approximately 2.5, a condition under which it is not
very stable.

Q3: How does pH affect the solubility and stability of oxaloacetic acid?
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Adjusting the pH can significantly impact both the solubility and stability of oxaloacetic acid.
Increasing the pH of an aqueous solution to around 7.0 by adding a base like NaOH can create
the more soluble and stable salt form (oxaloacetate). However, it is crucial to prepare these
solutions immediately before use due to the inherent instability. Alkaline conditions are known
to help prevent the spontaneous decarboxylation of oxaloacetate.

Q4: What is the best way to store oxaloacetic acid?

Solid oxaloacetic acid should be stored at -20°C for long-term stability, where it can be stable
for at least four years. Stock solutions are generally recommended to be prepared fresh daily
and kept on ice. For longer-term storage of solutions, storing them in 0.1 M HCI at -80°C has
been shown to maintain stability for several months.

Troubleshooting Guide
Issue: Precipitate forms when dissolving oxaloacetic acid in a buffer.

o Possible Cause: The concentration of oxaloacetic acid may be exceeding its solubility limit in
the specific buffer and conditions.

e Solution:

[¢]

Increase the pH: Adjust the pH of the buffer to be more alkaline (e.g., pH 7.0-7.8). This will
convert oxaloacetic acid to its more soluble salt form, oxaloacetate.

o Gentle Warming: Warm the solution gently to 37°C to aid dissolution.
o Sonication: Use an ultrasonic bath to help dissolve the compound.

o Use a Co-solvent: If compatible with your experiment, consider preparing a concentrated
stock solution in an organic solvent like DMSO or ethanol and then diluting it into your
agueous buffer.

Issue: The biological activity of my oxaloacetic acid solution seems to decrease over time.
o Possible Cause: Oxaloacetic acid is likely degrading into pyruvate in your solution.

e Solution:
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o Prepare Fresh Solutions: Always prepare oxaloacetic acid solutions immediately before
your experiment.

o Maintain Low Temperatures: Keep your stock solutions and experimental samples on ice
whenever possible.

o Acidic Storage for Stock Solutions: For longer-term storage of stock solutions, consider
dissolving oxaloacetic acid in 0.1 M HCI and storing at -80°C.

o pH Control: For experiments, use a buffered solution at a slightly alkaline pH to improve
stability compared to unbuffered water.

Quantitative Data Summary

Solvent/Condition Solubility/Stability Reference
Water 100 mg/mL (with heat)
Ethanol ~15 mg/mL

~15 mg/mL, 125 mg/mL (with

DMSO

ultrasound)
Dimethylformamide (DMF) ~15 mg/mL
0.1 M HCl at -80°C Stable for several months

Aqueous Solution (Unbuffered,

Poor stability
pH ~2.5)

_ More stable than in distilled
Tris Buffer (pH 7.8)
water

Experimental Protocols
Protocol 1: Preparation of a pH-Adjusted Aqueous
Solution of Oxaloacetate

» Weigh the desired amount of oxaloacetic acid powder.

e Add it to a phosphate-buffered saline (PBS) solution.
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e Slowly add a sodium hydroxide (NaOH) solution while monitoring the pH.
e Adjust the pH to approximately 7.0.

o Use this solution immediately for your experiment.

Protocol 2: Preparation of a Stock Solution in an
Organic Solvent

» Weigh the desired amount of oxaloacetic acid powder.

o Dissolve the powder in the solvent of choice (e.g., DMSO, ethanol). Purging the solvent with
an inert gas before use is recommended.

 If needed, gently warm the solution to 37°C or use an ultrasonic bath to fully dissolve the
compound.

o Store this stock solution at -20°C for short-term storage.
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Caption: Workflow for preparing and stabilizing oxaloacetic acid solutions.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b7770685?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Precipitate Formation? Decreased Activity?
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Caption: Troubleshooting logic for common oxaloacetic acid solubility issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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